![molecular formula C12H13NO B2610419 (2S)-2-Isoquinolin-6-ylpropan-1-ol CAS No. 2248188-44-3](/img/structure/B2610419.png)
(2S)-2-Isoquinolin-6-ylpropan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-2-Isoquinolin-6-ylpropan-1-ol is a chemical compound that belongs to the class of isoquinoline alkaloids. It has been studied for its potential applications in pharmacology and drug development.
Mechanism of Action
The mechanism of action of ((2S)-2-Isoquinolin-6-ylpropan-1-ol)-2-Isoquinolin-6-ylpropan-1-ol is not fully understood. However, it has been suggested that it may exert its effects by modulating various signaling pathways in the body, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
(this compound)-2-Isoquinolin-6-ylpropan-1-ol has been shown to possess various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, it has been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of ((2S)-2-Isoquinolin-6-ylpropan-1-ol)-2-Isoquinolin-6-ylpropan-1-ol for lab experiments is its potential as a therapeutic agent. It has been shown to possess various pharmacological properties, making it a promising candidate for drug development. However, one of the limitations of (this compound)-2-Isoquinolin-6-ylpropan-1-ol is its limited availability and high cost, which may limit its use in lab experiments.
Future Directions
There are several future directions for the study of ((2S)-2-Isoquinolin-6-ylpropan-1-ol)-2-Isoquinolin-6-ylpropan-1-ol. One potential direction is the development of (this compound)-2-Isoquinolin-6-ylpropan-1-ol-based drugs for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. Another potential direction is the investigation of the mechanism of action of (this compound)-2-Isoquinolin-6-ylpropan-1-ol, which may provide insights into its therapeutic potential. Additionally, the synthesis of (this compound)-2-Isoquinolin-6-ylpropan-1-ol analogs may lead to the discovery of more potent and selective compounds for drug development.
Synthesis Methods
The synthesis of ((2S)-2-Isoquinolin-6-ylpropan-1-ol)-2-Isoquinolin-6-ylpropan-1-ol can be achieved through various methods. One of the most common methods is the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with an amine in the presence of an acid catalyst. Another method is the reduction of the corresponding ketone using a reducing agent such as sodium borohydride or lithium aluminum hydride.
Scientific Research Applications
((2S)-2-Isoquinolin-6-ylpropan-1-ol)-2-Isoquinolin-6-ylpropan-1-ol has been studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties. It has also been studied for its potential as an anti-cancer agent.
Properties
IUPAC Name |
(2S)-2-isoquinolin-6-ylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-9(8-14)10-2-3-12-7-13-5-4-11(12)6-10/h2-7,9,14H,8H2,1H3/t9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HURDZNNIKCSPFP-SECBINFHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=CC2=C(C=C1)C=NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CO)C1=CC2=C(C=C1)C=NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.